Cas no 866040-03-1 (4-(4-chlorophenyl)-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol)

• Product Name: 4-(4-chlorophenyl)-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol
• CAS No: 866040-03-1
• CID: 4662460
• Update Time: 2025-07-17

4-(4-chlorophenyl)-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 4-(4-Chlorophenyl)-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol
• 4-(4-chlorophenyl)-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol

Additional information on 4-(4-chlorophenyl)-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol

Introduction to 4-(4-chlorophenyl)-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol (CAS No. 866040-03-1) and Its Emerging Applications in Chemical Biology

The compound 4-(4-chlorophenyl)-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol (CAS No. 866040-03-1) represents a fascinating molecular scaffold with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its triazole core and distinct aryl and alkyl substituents, has garnered attention due to its unique structural features and promising biological activities. The synergistic interplay between the 4-chlorophenyl group and the 4-pentylcyclohexyl moiety contributes to its distinct physicochemical properties, making it a valuable candidate for further exploration in drug discovery and mechanistic studies.

In recent years, the field of medicinal chemistry has witnessed a surge in interest toward small molecules that modulate biological pathways through precise interactions at the molecular level. The triazole-thiol scaffold of this compound is particularly noteworthy, as thiol-containing derivatives are well-known for their ability to engage with biological targets such as enzymes and proteins. The presence of a reactive sulfur atom enhances its potential as a probe or lead compound in the development of novel therapeutic agents. Moreover, the 4-chlorophenyl substituent introduces electronic and steric effects that can fine-tune binding affinities, while the bulky 4-pentylcyclohexyl group may improve solubility and metabolic stability—key factors in drug design.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The triazole ring provides multiple sites for functionalization, allowing chemists to tailor its properties for specific applications. For instance, derivatives of this molecule could be designed to inhibit particular enzymes implicated in diseases such as cancer or inflammation. Recent studies have highlighted the role of triazole-based compounds in modulating kinase activity, a common target in oncology research. The structural motif of 4-(4-chlorophenyl)-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol aligns well with this trend, offering a scaffold that could be optimized for high-affinity binding to protein targets.

From a computational chemistry perspective, the 3D conformation of this molecule can be modeled to predict its interactions with biological receptors. The combination of the electron-withdrawing 4-chlorophenyl group and the lipophilic 4-pentylcyclohexyl substituent suggests that it may adopt specific orientations upon binding, which could be exploited to enhance potency and selectivity. Advances in molecular simulation techniques have enabled researchers to predict binding modes with increasing accuracy, providing insights into how this compound might interact with macromolecular targets in vivo.

The synthesis of 4-(4-chlorophenyl)-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol involves multi-step organic transformations that highlight its synthetic accessibility. Key steps include cycloaddition reactions between azides and alkynes to form the triazole ring, followed by thiolation at the 3-position—a process that can be facilitated by transition metal catalysts such as palladium complexes. These methodologies align with modern trends in sustainable chemistry, where catalytic processes are preferred over traditional stoichiometric approaches. The ability to construct this scaffold efficiently underscores its utility as a building block for larger libraries of bioactive molecules.

In preclinical settings, derivatives of this compound have shown promise as inhibitors of certain enzymes involved in metabolic pathways relevant to neurological disorders. The thiol moiety is particularly interesting because it can participate in disulfide bond formation—a mechanism observed in many biologically active peptides and proteins. This feature opens up possibilities for designing molecules that exhibit temporal control over their activity or stability within cellular environments. Such properties are highly sought after in therapeutic agents where prolonged exposure could lead to toxicity or off-target effects.

The role of computational modeling has further accelerated the exploration of this compound’s potential applications. Machine learning algorithms trained on large datasets have been employed to predict biological activities based on molecular fingerprints derived from structures like this one. These predictions can guide experimental efforts by prioritizing analogs most likely to exhibit desired properties without extensive trial-and-error synthesis. As artificial intelligence continues to integrate into drug discovery workflows, compounds like 4-(4-chlorophenyl)-5-(4-pentylcyclohexyl)-4H-1,2,4-triazole-3-thiol are positioned at the forefront of innovation.

Looking ahead, future research directions may focus on exploring analogs that enhance bioavailability or reduce immunogenicity while maintaining biological efficacy. The flexibility provided by the cyclohexane ring allows for stereochemical variations that could influence pharmacokinetic profiles significantly; thus optimizing stereochemistry will likely be a key consideration during later stages of development. Additionally，the growing interest in targeted protein degradation has opened new avenues for thiol-based compounds as they can disrupt protein-protein interactions—a mechanism not fully exploited yet but holding great therapeutic promise.

In conclusion, 866040-03-1 represents an intriguing molecule with broad applicability across chemical biology and pharmaceutical sciences Its unique structural features—combining both electronic diversity from chlorophenylelectronic diversity from chlorophenylelectronic diversity from chlorophenyland steric bulk from pentylcyclohexylelectronic diversity from chlorophenyland steric bulk from pentylcyclohexyland steric bulk from pentylcyclohexyland steric bulk from pentylcyclohexyland steric bulk from pentylelectronic diversity from chlorophenyland steric bulk from pentylelectronic diversity from chlorophenyland steric bulk from pentylelectronic diversity from chloropheny—is poisedto drive innovationin drug discoveryand mechanistic investigations Forward-looking studies should continueto unravelthe full potentialofthisclassofcompoundsaswecontinueadvancesin medicinal chemistryand biotechnology.